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Compound of Interest

Compound Name: Methyl homoveratrate

Cat. No.: B094004

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Methyl 2-(3,4-
dimethoxyphenyl)acetate (CAS No: 15964-79-1). The information is compiled to assist
researchers and professionals in drug development in making informed decisions regarding the
safe handling, storage, and disposal of this compound. While specific quantitative toxicological
data such as LD50 values are not readily available in published literature, this guide offers a
detailed analysis of the known hazards based on its GHS classification and provides
recommended safety protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 2-(3,4-
dimethoxyphenyl)acetate is presented in the table below. These properties are essential for
understanding the substance's behavior under various laboratory conditions.
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Property Value
Chemical Formula C11H1404
Molecular Weight 210.23 g/mol [1]

White or Colorless to Light yellow to Light

Appearance o
orange powder to lump to clear liquid

3,4-Dimethoxybenzeneacetic Acid Methyl Ester,
Synonyms
Methyl Homoveratrate[1]

Hazard Identification and GHS Classification

Methyl 2-(3,4-dimethoxyphenyl)acetate is classified as hazardous under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The signal word for
this substance is Warning.

GHS Pictogram:

e GHSO07: Exclamation Mark

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

The following diagram illustrates the logical flow of hazard identification based on the GHS

classification.
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Hazard Statements
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GHS Hazard Profile of the Compound.

Toxicological Information

While specific LD50 and LC50 values for Methyl 2-(3,4-dimethoxyphenyl)acetate are not
available in the reviewed literature, the GHS hazard statements provide a basis for
understanding its toxicological profile.
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Hazard

GHS Classification

Toxicological Implications

Acute Toxicity (Oral)

H302: Harmful if swallowed

Ingestion of this substance can
cause harmful effects. The
toxicological properties of this
material have not been fully

investigated.

Acute Toxicity (Inhalation)

H332: Harmful if inhaled

Inhalation of vapors or
aerosols may be harmful. May
cause respiratory tract

irritation.

Skin Corrosion/Irritation

H315: Causes skin irritation

Direct contact with the skin is
likely to cause irritation.
Prolonged or repeated contact

may lead to dermatitis.

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation

Direct contact with the eyes

can cause significant irritation.

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Inhalation may lead to irritation

of the respiratory tract.

Experimental Protocols for Safe Handling

Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory. The following are general experimental protocols for handling Methyl 2-(3,4-

dimethoxyphenyl)acetate in a laboratory setting.

Personal Protective Equipment (PPE)

The following diagram outlines the necessary personal protective equipment.
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Work in a well-ventilated area
(fume hood recommended)

. Wear appropriate protective gloves
[Wear chemical splash goggles] [ (e.g., nitrile rubber) Wear a lab coat
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Required Personal Protective Equipment.

Methodology:

o Eye Protection: Always wear chemical safety goggles that provide a complete seal around
the eyes.

o Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a common choice, but it
is advisable to consult the glove manufacturer's resistance data for this specific chemical or
chemical class.

» Body Protection: A standard laboratory coat should be worn and kept fastened.

» Respiratory Protection: Handling should be performed in a well-ventilated area.[2] For
procedures that may generate dust or aerosols, a fume hood is strongly recommended.

Handling and Storage
Methodology:

» Avoid contact with skin, eyes, and clothing.[2]
» Avoid inhalation of dust, vapor, mist, or gas.[3]

o Keep the container tightly closed when not in use.[2]
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e Store in a cool, dry, and well-ventilated place.[2][3]

o Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures
First Aid Measures

The following table summarizes the recommended first aid procedures in case of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing.[2] If not
breathing, give artificial respiration.[4] Seek

medical attention if you feel unwell.

Skin Contact

Immediately remove all contaminated clothing.
[2] Flush skin with plenty of water for at least 15
minutes.[3] Seek medical attention if irritation

develops or persists.

Eye Contact

Rinse cautiously with water for several minutes.
[2] Remove contact lenses, if present and easy
to do. Continue rinsing for at least 15 minutes.

[3] Seek immediate medical attention.

Ingestion

Rinse mouth with water.[2] Do NOT induce
vomiting. Seek medical attention if you feel

unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][4]

o Specific Hazards: During a fire, irritating and toxic gases may be generated by thermal

decomposition or combustion.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures

The logical steps for managing a spill are outlined below.

(Ensure adequate ventiIatioD
(Wear appropriate PPE)

Contain the spill with inert material
(e.g., sand, vermiculite)

:

Collect the material into a suitable
container for disposal

(Clean the spill area thoroughla

Dispose of waste according to
local regulations

Click to download full resolution via product page

Workflow for Accidental Release.
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Methodology:
e Ensure the area is well-ventilated.
o Wear appropriate personal protective equipment as outlined in section 4.1.

o For small spills, absorb with an inert material (e.g., sand, vermiculite, or earth) and place in a
suitable container for disposal.[3]

o For larger spills, dike the area to prevent spreading.
» Clean the affected area thoroughly with a suitable solvent, followed by soap and water.

» Dispose of all contaminated materials in accordance with local, state, and federal
regulations.[2]

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable environmental
regulations. It is recommended to contact a licensed professional waste disposal service to
ensure proper disposal. Do not allow this material to enter drains or waterways.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Researchers should always consult the most current SDS for this
compound from their supplier before use. All laboratory personnel should be trained in proper
chemical handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094004#methyl-2-3-4-dimethoxyphenyl-acetate-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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